Cas no 57069-85-9 (N,N'-dimethylguanidine hydroiodide)

• Product name: N,N'-dimethylguanidine hydroiodide
• CAS No: 57069-85-9
• MF: C₃H₁₀IN₃
• MW: 215.036072254181
• MDL: MFCD29033930
• CID: 4655268
• PubChem ID: 44887046

N,N'-dimethylguanidine hydroiodide Chemical and Physical Properties

Names and Identifiers

• N,N'-dimethylguanidine hydroiodide

• MDL： MFCD29033930
• Inchi： 1S/C3H9N3.HI/c1-5-3(4)6-2;/h1-2H3,(H3,4,5,6);1H
• InChI Key： BJYQZVHBGPJPID-UHFFFAOYSA-N
• SMILES： N(C)C(=N)NC.[H]I

Additional information on N,N'-dimethylguanidine hydroiodide

N,N'-dimethylguanidine hydroiodide (CAS No. 57069-85-9): A Comprehensive Overview in Modern Chemical and Pharmaceutical Research

N,N'-dimethylguanidine hydroiodide, with the chemical formula C₄H₈N₄·HI, is a compound of significant interest in the fields of medicinal chemistry and biochemical research. Its unique structural and electronic properties make it a valuable reagent in various synthetic and analytical applications. This introduction delves into the compound's characteristics, its role in contemporary research, and its potential future applications.

The molecular structure of N,N'-dimethylguanidine hydroiodide consists of a guanidine core substituted with two methyl groups, which enhances its basicity and reactivity. The hydroiodide counterion (HI) further influences its solubility and interaction with other molecules. This compound has garnered attention due to its ability to act as a ligand in coordination chemistry, facilitating the formation of stable complexes with transition metals. These complexes are often employed in catalytic processes, which are pivotal in the synthesis of complex organic molecules.

In recent years, N,N'-dimethylguanidine hydroiodide has been explored for its potential in pharmaceutical applications. Its ability to form stable complexes with metal ions makes it a promising candidate for drug delivery systems. For instance, researchers have investigated its use in creating metal-organic frameworks (MOFs) that can encapsulate therapeutic agents, allowing for controlled release profiles. This approach is particularly relevant in the development of sustained-release formulations, which could improve patient compliance and therapeutic efficacy.

The compound's role in biochemical research is equally noteworthy. N,N'-dimethylguanidine hydroiodide has been utilized as an intermediate in the synthesis of various bioactive molecules. Its structural motif is reminiscent of natural nucleoside analogs, making it a useful scaffold for designing new drugs targeting specific biological pathways. For example, derivatives of this compound have been investigated for their potential as kinase inhibitors, which are crucial in treating cancers and inflammatory diseases.

Recent studies have also highlighted the compound's utility in analytical chemistry. Its strong basic nature allows it to react with acidic compounds, forming salts that can be easily purified and characterized. This property makes it a valuable reagent in the synthesis of chiral compounds, where enantiomeric purity is essential for pharmaceutical applications. The ability to selectively form salts with specific analytes also opens up possibilities for novel sensing applications.

The synthesis of N,N'-dimethylguanidine hydroiodide typically involves the reaction of dimethylguanidine with hydroiodic acid under controlled conditions. This process requires careful optimization to ensure high yields and purity. Advances in synthetic methodologies have enabled more efficient production routes, making the compound more accessible for research purposes. The growing interest in this compound has spurred innovation in synthetic techniques, contributing to the broader field of organic chemistry.

From a practical standpoint, the handling of N,N'-dimethylguanidine hydroiodide requires adherence to standard laboratory protocols due to its reactivity and potential interactions with other chemicals. Proper storage conditions are essential to maintain its stability and prevent degradation. Researchers working with this compound should be well-versed in safety procedures to ensure a hazard-free working environment.

The future prospects of N,N'-dimethylguanidine hydroiodide are promising, with ongoing research exploring its potential applications in drug discovery, materials science, and environmental chemistry. Its versatility as a ligand and intermediate makes it a valuable tool for chemists and biochemists alike. As new synthetic methods are developed and our understanding of its properties deepens, it is likely that this compound will continue to play a significant role in scientific advancements.

In conclusion, N,N'-dimethylguanidine hydroiodide (CAS No. 57069-85-9) is a multifaceted compound with broad applications across multiple scientific disciplines. Its unique chemical properties make it indispensable in modern research, from catalysis to drug development. As scientists continue to uncover new ways to utilize this compound, its importance is only set to grow.